Cas no 1280725-93-0 (tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate
• CAS No: 1280725-93-0
• MF: C₁₁H₂₄N₄O₂
• MW: 244.333862304688
• CID: 1103999
• PubChem ID: 153408728
• Update Time: 2025-05-20

tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydrazinylethyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate
• 1280725-93-0
• Tert-butyl 4-(2-hydrazineylethyl)piperazine-1-carboxylate
• EN300-1879265
• DB-145238

• Inchi： 1S/C11H24N4O2/c1-11(2,3)17-10(16)15-8-6-14(7-9-15)5-4-13-12/h13H,4-9,12H2,1-3H3
• InChI Key： FBNCDAZWYVCMJQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCNN)CC1)=O

Computed Properties

• Exact Mass: 244.18992602g/mol
• Monoisotopic Mass: 244.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.8Ų

Additional information on tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate (CAS No. 1280725-93-0)

Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate, a compound with the chemical identifier CAS No. 1280725-93-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a hydrazinylethyl side chain, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The tert-butyl moiety in the molecular structure imparts steric hindrance, which can influence the compound's solubility, reactivity, and interactions with biological targets. This steric effect is particularly important in drug design, as it can modulate the binding affinity and selectivity of the molecule towards specific receptors or enzymes. Additionally, the 4-(2-hydrazinylethyl)piperazine-1-carboxylate moiety introduces a hydrazine functional group, which is known to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. This reactivity makes the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in piperazine derivatives due to their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The hydrazinylethyl side chain in Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate suggests that it may have applications in the synthesis of hydrazine-based drugs, which have shown efficacy in certain therapeutic contexts. For instance, hydrazine derivatives have been explored for their anti-inflammatory and immunomodulatory properties.

Recent studies have highlighted the importance of piperazine-based compounds in drug discovery. A notable example is the development of antipsychotic drugs, where piperazine derivatives are commonly used as key structural components due to their ability to interact with neurotransmitter receptors effectively. The tert-butyl group in Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate may enhance the metabolic stability of such derivatives, making them more suitable for clinical use.

The synthesis of Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the hydrazinylethyl group typically involves nucleophilic substitution reactions or condensation reactions with appropriate electrophiles. The tert-butyl group is often introduced via alkylation reactions using tert-butanol or its derivatives under acidic conditions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

The pharmacological potential of Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate has not been fully explored yet, but preliminary studies suggest that it may exhibit interesting biological activities. The combination of steric hindrance from the tert-butyl group and the reactive hydrazinylethyl side chain makes this compound a versatile scaffold for further derivatization and drug development. Researchers are currently investigating its interactions with various biological targets to uncover new therapeutic possibilities.

In conclusion, Tert-butyl 4-(2-hydrazinylethyl)piperazine-1-carboxylate (CAS No. 1280725-93-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of its biological activities grows, so too will its applications in drug development. The continued exploration of this molecule will undoubtedly contribute to advancements in medicine and improve patient outcomes.